![molecular formula C7H8N2O B046350 N-Methyl-N-(2-pyridyl)formamide CAS No. 67242-59-5](/img/structure/B46350.png)
N-Methyl-N-(2-pyridyl)formamide
Overview
Description
N-Methyl-N-(2-pyridyl)formamide (NMF) is an organic compound belonging to the class of amides. It is a colorless, odorless, water-soluble, and crystalline solid. NMF is used as a versatile reagent in various chemical synthesis and scientific research applications. It is also known as N-methylformamide, N-methyl-2-pyridylformamide, N-methyl-2-pyridinecarboxamide, N-methyl-2-pyridylcarboxamide, or N-methyl-2-pyridinecarboxylic acid amide.
Scientific Research Applications
Synthesis and Herbicidal Activities of Derivatives : A study by Li Yuan-xiang (2011) in "Modern Agrochemicals" discusses the synthesis of N-[2-[(4,6-dimethoxypyrimidin-2-yl)(hydroxy) methyl] phenyl] substituted formamide derivatives. These derivatives demonstrated no herbicidal activities at 150 g/hm^2 but may serve as a platform for synthesizing new compounds (Li Yuan-xiang, 2011).
Inhibitor of Nitric Oxide Synthase : Reisinger and Wentrup (2005) in "Arkivoc" identified N-(3,5-dichloro-2-pyridyl) formamide as a stable, non-toxic, and reversible inhibitor of nitric oxide synthase (Reisinger & Wentrup, 2005).
Potential Antitumor Agents : Threadgill and Gate (1983) in the "Journal of Labelled Compounds and Radiopharmaceuticals" showed that N-methylformamide and N, N-dimethylformamide, when labeled with ^14C and deuterium, exhibit potential as effective antitumor agents (Threadgill & Gate, 1983).
Catalysis in N-formylation of Amines : Ishida and Haruta (2009) in "ChemSusChem" reported that gold nanoparticles supported on NiO catalyze the one-pot N-formylation of amines with methanol and molecular oxygen, yielding formamide with a selectivity of 90% (Ishida & Haruta, 2009).
Preparation of Isocyanides from N-Substituted Formamides : Kobayashi et al. (2011) in "Synthesis" developed a novel method for preparing various alkyl and aryl isocyanides from N-substituted formamides with chlorophosphate compounds and tertiary amines in high yields (Kobayashi et al., 2011).
Microwave Irradiation Applications : Gómez-García et al. (2014) demonstrated that microwave irradiation of N,N-dimethyl-N′-(2-pyridyl)formamidines with methyl vinyl ketone yields N-formyl-N-(3-oxobutyl)-2-pyridylamine without decomposition (Gómez-García et al., 2014).
Safety and Hazards
Mechanism of Action
Target of Action
N-Methyl-N-(2-pyridyl)formamide, also known as Meyers’ Reagent , is a formylating agent used in organic synthesis. The primary targets of this compound are organic molecules that can undergo formylation reactions. These reactions typically involve the addition of a formyl group (-CHO) to a molecule, which can significantly alter its chemical properties and reactivity.
Mode of Action
The compound acts as a formylating agent, meaning it donates a formyl group to its target molecule. This process typically involves a nucleophilic attack on the carbonyl carbon of the formamide group in this compound, leading to the transfer of the formyl group to the target molecule .
Biochemical Pathways
The exact biochemical pathways affected by this compound depend on the specific target molecules and the context of the reaction. Formylation reactions are a key step in many synthetic pathways, including the synthesis of various pharmaceuticals and complex organic molecules .
Result of Action
The result of this compound’s action is the formylation of its target molecule. This can significantly alter the target’s chemical properties and reactivity, enabling further reactions or endowing the molecule with new biological activity. For example, it has been used in the synthesis of 3-formyl-2-(4-methoxybenzyl)pyrazol-1-oxide .
properties
IUPAC Name |
N-methyl-N-pyridin-2-ylformamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O/c1-9(6-10)7-4-2-3-5-8-7/h2-6H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIRVEOCOAHGVJV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C=O)C1=CC=CC=N1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50986426 | |
Record name | N-Methyl-N-pyridin-2-ylformamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50986426 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
67242-59-5 | |
Record name | N-Methyl-N-2-pyridinylformamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=67242-59-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-Methyl-N-(pyridine-2-yl)formamide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0067242595 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N-Methyl-N-pyridin-2-ylformamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50986426 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-methyl-N-(pyridine-2-yl)formamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.060.542 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the main applications of N-Methyl-N-(2-pyridyl)formamide in synthetic chemistry?
A1: this compound acts as a formylating reagent for Grignard reagents []. This means it introduces a formyl group (CHO) into the target molecule. This property finds use in organic synthesis, particularly for preparing aldehydes.
Q2: What are some important physical properties and storage recommendations for this compound?
A2: The abstract provides the following physical data for this compound []:
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